2-Fluoro-3-oxo-3-phenylpropanenitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Fluoro-3-oxo-3-phenylpropanenitrile contains a total of 18 bonds; 12 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 1 double bond, 1 triple bond, 6 aromatic bonds, 1 six-membered ring, 1 ketone (aromatic), and 1 nitrile (aliphatic) .Physical And Chemical Properties Analysis
The molecular weight of 2-Fluoro-3-oxo-3-phenylpropanenitrile is 163.15 . The melting point is between 24-26°C .Scientific Research Applications
Heterocycle Synthesis
2-Fluoro-3-oxo-3-phenylpropanenitrile: is a valuable precursor in the synthesis of heterocycles. Through the Michael Addition to linear conjugated enynones, it can be transformed into polyfunctional δ-diketones . These δ-diketones serve as versatile intermediates for creating a variety of heterocyclic compounds, such as substituted 5,6-dihydro-4H-1,2-diazepines . This process is crucial for developing pharmaceuticals and agrochemicals.
Organic Synthesis Building Blocks
The compound’s structure, which includes a nitrile and a ketone group, makes it an excellent building block in organic synthesis. It can undergo various chemical reactions, providing a pathway to synthesize complex organic molecules with potential applications in drug development and materials science .
Michael Addition Reactions
As a nucleophile, 2-Fluoro-3-oxo-3-phenylpropanenitrile participates in Michael Addition reactions. This reaction is fundamental in creating carbon-carbon bonds, leading to the formation of highly functionalized compounds. The products of such reactions are important for further chemical transformations in synthetic chemistry .
Precursor for Polyfunctional Compounds
The compound can act as a precursor to polyfunctional compounds. Its reactivity allows for the introduction of various functional groups, which can be further manipulated to create complex molecules with specific properties for use in chemical research and industrial applications .
Fluorinated Compound Synthesis
Fluorinated organic compounds have significant importance in medicinal chemistry due to their enhanced stability and bioavailability2-Fluoro-3-oxo-3-phenylpropanenitrile can be used to introduce fluorine atoms into organic molecules, which is a key step in the synthesis of fluorinated drugs .
Mechanism of Action
The mechanism of action of 2-Fluoro-3-oxo-3-phenylpropanenitrile is not fully understood.
properties
IUPAC Name |
2-fluoro-3-oxo-3-phenylpropanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FNO/c10-8(6-11)9(12)7-4-2-1-3-5-7/h1-5,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDBUXQMYUUDVDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C(C#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30501813 |
Source
|
| Record name | 2-Fluoro-3-oxo-3-phenylpropanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30501813 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-oxo-3-phenylpropanenitrile | |
CAS RN |
343271-85-2 |
Source
|
| Record name | 2-Fluoro-3-oxo-3-phenylpropanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30501813 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-3-oxo-3-phenylpropanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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